methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate

• IUPAC Name: methyl 4-[[1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]amino]-4-oxobutanoate
• InChI: InChI=1S/C19H22N4O3/c1-12(2)11-23-19-14(10-13-6-4-5-7-15(13)20-19)18(22-23)21-16(24)8-9-17(25)26-3/h4-7,10,12H,8-9,11H2,1-3H3,(H,21,22,24)
• InChI Key: WZMXPVCZACJKHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)CCC(=O)OC
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

Methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate is a chemical compound that has been recently studied for its potential uses in scientific research. This compound has been found to have a variety of interesting properties that make it useful for a range of applications. In

Scientific Research Applications

Methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate has been found to have a variety of potential scientific research applications. One area of interest is in the field of cancer research, where this compound has been found to have anti-tumor properties. In addition, this compound has also been found to have potential uses in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-b]quinoline derivatives are used as pharmaceutical agents and as inhibitors of oncogenic ras .

Mode of Action

It is known that the interaction of pyrazolo[3,4-b]quinoline derivatives with their targets often results in inhibition of the target’s function .

Biochemical Pathways

It is known that pyrazolo[3,4-b]quinoline derivatives can affect various biochemical pathways due to their broad range of biological activities .

Result of Action

It is known that pyrazolo[3,4-b]quinoline derivatives can have various effects at the molecular and cellular level, including antiviral, antimalarial, and serum cholesterol-lowering activity .

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate in lab experiments is its potential as a therapeutic agent for cancer and neurodegenerative diseases. In addition, this compound is relatively easy to synthesize and purify, making it a useful tool for researchers. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may limit its potential uses in certain areas of research.

Future Directions

There are many potential future directions for research involving methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate. One area of interest is in the development of new cancer therapies that target the enzymes inhibited by this compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential uses in the treatment of neurodegenerative diseases. Other potential future directions include the development of new synthetic methods for this compound and the exploration of its potential uses in other areas of research, such as inflammation and oxidative stress.

Synthesis Methods

Methyl 4-((1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-4-oxobutanoate can be synthesized using a variety of methods. One common method involves the reaction of 1-isobutyl-1H-pyrazolo[3,4-b]quinoline-3-carboxylic acid with methyl 4-aminobutanoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using standard methods such as column chromatography.